Cas no 2228996-17-4 (1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228996-17-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6406625
• PubChem ID: 165688894
• Update Time: 2025-10-28

1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol
• 2228996-17-4
• EN300-1761763
• [1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C10H15NO2S/c1-9(2)5-10(9,6-12)7-4-11-8(13-3)14-7/h4,12H,5-6H2,1-3H3
• InChI Key： CQIOCWRQKDOMCV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(CO)CC1(C)C)OC

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228996-17-4)

The compound 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228996-17-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a thiazole ring and a cyclopropylmethanol moiety, this compound exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a bioactive intermediate, which could lead to the development of novel therapeutics or pesticides with enhanced efficacy.

In recent years, the demand for heterocyclic compounds like 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol has surged due to their versatility in synthetic chemistry. The thiazole ring, a key component of this molecule, is known for its electron-rich properties, making it a valuable scaffold in the design of pharmaceutical agents. Additionally, the cyclopropyl group contributes to the compound's stability and bioavailability, which are critical factors in drug development.

The synthesis of CAS No. 2228996-17-4 involves multi-step organic reactions, often starting from readily available precursors such as 2-methoxythiazole derivatives. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These methodologies align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. As a result, this compound has become a subject of interest in academic and industrial laboratories worldwide.

One of the most frequently asked questions about 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol revolves around its potential applications. Current research suggests that it could serve as a building block for antiviral or antifungal agents, given the known biological activity of similar thiazole-containing compounds. Moreover, its lipophilic nature makes it a candidate for central nervous system (CNS) drug development, addressing the need for treatments targeting neurological disorders.

From an agrochemical perspective, CAS No. 2228996-17-4 has shown promise in the development of next-generation crop protection agents. The thiazole moiety is often associated with pesticidal activity, and modifications to its structure can enhance its effectiveness against resistant pests. This aligns with the global push for sustainable agriculture and the reduction of environmental impact, making it a hot topic in agrochemical innovation.

In conclusion, 1-(2-methoxy-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228996-17-4) represents a fascinating area of research with broad implications for both pharmaceutical and agrochemical industries. Its unique structural attributes and potential applications make it a compound worth watching in the coming years. As synthetic methodologies advance and biological studies progress, this molecule may soon play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.